Cas no 1997049-59-8 (tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyrrolidine-1-carboxylate
• CAS No: 1997049-59-8
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 6414778
• PubChem ID: 165749242
• Update Time: 2025-06-09

tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyrrolidine-1-carboxylate
• EN300-1076146
• 1997049-59-8
• tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate

• Inchi： 1S/C17H26N2O2S/c1-16(2,3)21-15(20)19-9-6-12(11-19)17(4)13-7-10-22-14(13)5-8-18-17/h7,10,12,18H,5-6,8-9,11H2,1-4H3
• InChI Key： CUMNKWLBXIVJOM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(C)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 322.17149925g/mol
• Monoisotopic Mass: 322.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyrrolidine-1-carboxylate

Introduction to tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate (CAS No. 1997049-59-8)

tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate (CAS No. 1997049-59-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a thienopyridine moiety and a tert-butyl ester group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The thienopyridine scaffold is well-known for its biological activity and has been extensively studied in the development of drugs targeting cardiovascular diseases, cancer, and neurological disorders. The presence of the methyl group in the thienopyridine ring further modulates the compound's pharmacological profile, enhancing its potency and selectivity. The tert-butyl ester group, on the other hand, provides additional stability and solubility, which are crucial for improving the compound's bioavailability and pharmacokinetic properties.

Recent research has focused on elucidating the mechanism of action of tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been demonstrated that the compound can effectively inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antiproliferative effects, tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate has also shown promise in modulating inflammatory responses. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby mitigating inflammation and tissue injury. These findings suggest that tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate have been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that the compound exhibits good solubility and stability under physiological conditions. Furthermore, it has been shown to have favorable absorption properties when administered orally or intravenously. In vivo studies in animal models have confirmed these findings and have also revealed that the compound has a reasonable half-life and low toxicity profile at therapeutic doses.

The safety profile of tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have shown that the compound is well-tolerated at effective doses and does not cause significant adverse effects on major organs such as the liver or kidneys. These results are encouraging and support further clinical development.

Several clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate in human subjects. Early-phase trials have primarily focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers. Preliminary data from these trials have been promising and indicate that the compound is well-tolerated with no serious adverse events reported. Phase II trials are now being planned to evaluate its therapeutic potential in specific disease indications such as cancer and inflammatory disorders.

In conclusion, tert-butyl 3-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyrrolidine-1-carboxylate (CAS No. 1997049-59-8) represents a promising new chemical entity with a diverse range of biological activities. Its unique structural features confer potent antiproliferative and anti-inflammatory properties while maintaining favorable pharmacokinetic and safety profiles. Ongoing research continues to explore its therapeutic potential across various disease areas, making it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.